Cas no 439924-29-5 ((1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile)
439924-29-5 structure
Product Name:(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
CAS No:439924-29-5
MF:C11H19N
MW:165.27526307106
CID:327280
PubChem ID:11228991
Update Time:2025-04-19
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
- (1R,2S,5R)-(-)-MENTHYL CYANIDE
- (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
- Cyclohexanecarbonitrile,5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-
- 475285-30-4
- MFCD11974019
- DTXSID40459371
- (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXANE-1-CARBONITRILE
- AKOS006344567
- Rel-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
- BB 0260369
- 439924-29-5
- (-)-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane carbonitrile
- Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)- (9CI)
- 2-Isopropyl-5-methyl-cyclohexanecarbonitrile
-
- Inchi: 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10+,11+/m1/s1
- InChI Key: AWVUYKHSNNYPOX-VWYCJHECSA-N
- SMILES: N#C[C@@H]1C[C@H](C)CC[C@H]1C(C)C
Computed Properties
- Exact Mass: 165.15200
- Monoisotopic Mass: 165.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 3.21838
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203157-1g |
(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile |
439924-29-5 | 95% | 1g |
$580 | 2021-08-04 | |
| Chemenu | CM203157-1g |
(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile |
439924-29-5 | 95% | 1g |
$*** | 2023-05-30 |
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
439924-29-5 ((1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile) Related Products
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